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Compound of Interest

Compound Name: Phenoxyacetaldehyde

Cat. No.: B1585835

Phenoxyacetaldehyde: A Technical Safety and
Handling Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the material safety data sheet
(MSDS) information for Phenoxyacetaldehyde (CAS No. 2120-70-9). It is intended for
professionals in research and drug development who may handle this compound. This
document synthesizes critical safety data, including physical and chemical properties,
toxicological information, handling and storage protocols, and emergency procedures. All
guantitative data is presented in structured tables, and key procedural workflows are visualized
using diagrams to ensure clarity and rapid comprehension.

Chemical Identification and Physical Properties

Phenoxyacetaldehyde, also known as 2-phenoxyacetaldehyde, is an aldehyde used as a
fragrance ingredient and in chemical synthesis.[1][2][3] Its fundamental properties are
summarized below.
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Property Value Source
CAS Number 2120-70-9 [4]
Molecular Formula C8H802 [1][2]
Molecular Weight 136.15 g/mol [11[2]
Appearance Colorless clear viscous liquid [5]
Boiling Point 160-162 °C [2]
Flash Point 85.00 °C (185.00 °F) TCC [5]
Specific Gravity 1.120t01.140 @ 25 °C [5]
Refractive Index 1.5451t0 1.565 @ 20 °C [5]
Vapor Pressure 0.113 mmHg at 25°C [2]

Acetaldehyde, 2-phenoxy-;
Synonyms
Cortex aldehyde

[1](6]

Hazard Identification and GHS Classification

Phenoxyacetaldehyde is classified as an irritant. The GHS classification is based on

notifications to the ECHA C&L Inventory.[1][2]

Hazard Class Category

Hazard Statement

Skin Corrosion/Irritation 2

H315: Causes skin irritation

Serious Eye Damage/Eye "
Irritation

H319: Causes serious eye

irritation

GHS Pictogram:
e alt text
Signal Word:Warning[1]

Precautionary Statements:[2][7]
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e P264: Wash skin thoroughly after handling.
o P280: Wear protective gloves/eye protection/face protection.
e P302+P352: IF ON SKIN: Wash with plenty of soap and water.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

o P332+P313: If skin irritation occurs: Get medical advice/attention.
o P337+P313: If eye irritation persists: Get medical advice/attention.
e P362: Take off contaminated clothing and wash before reuse.

Toxicological Summary

The toxicological profile of phenoxyacetaldehyde has been evaluated by the Research
Institute for Fragrance Materials (RIFM). Key findings indicate it is not genotoxic.[4] For
repeated dose and reproductive toxicity, data from a read-across analog, phenylacetaldehyde
(CAS # 122-78-1), were used.[4]
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Endpoint Result Value Species Source
Not o
o ) S. typhimurium,
Genotoxicity genotoxic/mutag - ) [4]
. E. coli
enic
In vitro
Clastogenicity Non-clastogenic - micronucleus [4]
test
Repeated Dose NOAEL Rat (read-
L ) 33.33 mg/kg/day [4]
Toxicity (Derived) across)
Reproductive Rat (read-
o NOAEL 100 mg/kg/day [4]
Toxicity across)
Skin
o NESIL 590 pg/cm? - [4]
Sensitization
Phototoxicity Not expected - - [4]
Skin Irritation Moderate Irritant 500 mg/24H Rabbit [2]

NOAEL: No-Observed-Adverse-Effect Level NESIL: No Expected Sensitization Induction Level

Experimental Protocols

The toxicological data presented are based on standardized testing guidelines. While specific
study reports are proprietary, the methodologies follow internationally recognized protocols.

4.1 Genotoxicity (Bacterial Reverse Mutation Assay - Ames Test) This experiment was
conducted in compliance with GLP regulations and OECD Guideline 471.[4]

e Principle: The assay uses amino-acid requiring strains of Salmonella typhimurium and
Escherichia coli to detect point mutations.

o Methodology: Strains TA98, TA100, TA1535, TA1537, and WP2uvrA were treated with
phenoxyacetaldehyde at concentrations up to 5000 u g/plate , both with and without
metabolic activation (S9 mix).[4] The plates were incubated, and the number of revertant
colonies (colonies that have mutated back to being able to synthesize the required amino
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acid) were counted. A significant increase in revertant colonies compared to the control
indicates a mutagenic potential. Phenoxyacetaldehyde showed no such increase.[4]

4.2 Clastogenicity (In Vitro Micronucleus Test) This study followed GLP regulations and OECD
Guideline 487.[4]

» Principle: This test identifies substances that cause chromosomal damage by detecting
micronuclei in the cytoplasm of interphase cells.

» Methodology: Cultured human or rodent cells are exposed to the test substance. After
exposure, the cells are treated with a cytokinesis blocker to accumulate binucleated cells.
The cells are then harvested, stained, and scored for the presence of micronuclei.
Phenoxyacetaldehyde was found to be non-clastogenic under the study conditions.[4]

4.3 Repeated Dose and Reproductive Toxicity (OECD 422) Data was read-across from a study
on phenylacetaldehyde, conducted according to OECD Guideline 422 (Combined Repeated
Dose Toxicity Study with the Reproduction/Developmental Toxicity Screening Test).[4]

e Principle: This screening test provides information on the possible health hazards likely to
arise from repeated exposure over a relatively limited period of time, including effects on
male and female reproductive performance.

o Methodology: Sprague Dawley rats were administered phenylacetaldehyde daily via oral
gavage at doses of 0, 25, 100, and 400 mg/kg/day.[4] The animals were observed for clinical
signs of toxicity, and effects on body weight, food consumption, mating performance, fertility,
and gestation length were recorded. At the end of the study, a complete necropsy was
performed. The No-Observed-Adverse-Effect Level (NOAEL) was determined from these
observations.[4]

Handling, Storage, and Emergency Procedures
5.1 Personal Protective Equipment (PPE)

Proper PPE is mandatory to minimize exposure. The following diagram outlines the required
equipment.
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Eye Protection

Chemical Splash Goggles
(ANSI 287.1)

Required Personal Protective Equipment

Hand Protection

Chemical-Resistant Gloves
(e.g., Nitrile)

Body Protection

A4

Laboratory Coat
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Receive Chemical

Mark Container with
Date Received & Opened

:

Store in Cool, Dry, Dark Area
Away from Heat/Light
Inert Atmosphere Preferred

Periodically Check for
Peroxide Formation
(e.g., Crystals)

No Crystals

Use in Ventilated Area Crystals Present
(Fume Hood) (Do Not Open!)

Dispose via Approved
Hazardous Waste Stream
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Immediate Action

Exposure Type Rinse mouth with water.
Do NOT induce vomiting.

Ingestion

Move to fresh air.

If breathing is difficult, Follow-Up
Seek Medical Attention

if irritation persists
or symptoms develop.

Flush with water for 15-20 minutes.
Remove contact lenses.
Protect unexposed eye.

Eye Contact

Skin Contact

Remove contaminated clothing.
Wash with soap and water
for at least 15 minutes.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Phenoxyacetaldehyde | CBH802 | CID 75033 - PubChem [pubchem.ncbi.nlm.nih.gov]

e 2. echemi.com [echemi.com]

+ 3. Phenoxyacetaldehyde | 2120-70-9 | Chemical Bull Pvt. Ltd. [chemicalbull.com]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1585835?utm_src=pdf-body-img
https://www.benchchem.com/product/b1585835?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Phenoxyacetaldehyde
https://www.echemi.com/products/pid_Seven13106-cortexaldehyde50benzylalcohol.html
https://www.chemicalbull.com/products/phenoxyacetaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585835?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

4. fragrancematerialsafetyresource.elsevier.com
[fragrancematerialsafetyresource.elsevier.com]

5. phenoxyacetaldehyde 50% in benzyl alcohol, 2120-70-9 [thegoodscentscompany.com]

6. 2-Phenoxyacetaldehyde - CAS:2120-70-9 - Sunway Pharm Ltd [3wpharm.com]

7. sigmaaldrich.com [sigmaaldrich.com]

To cite this document: BenchChem. [Phenoxyacetaldehyde material safety data sheet
(MSDS) information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585835#phenoxyacetaldehyde-material-safety-
data-sheet-msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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